Cas no 1286711-91-8 (N-(6-methylpyridin-2-yl)pyrimidine-2-carboxamide)

• Product Name: N-(6-methylpyridin-2-yl)pyrimidine-2-carboxamide
• CAS No: 1286711-91-8
• MF: C₁₁H₁₀N₄O
• MW: 214.223301410675
• CID: 6536239
• Update Time: 2025-10-29

N-(6-methylpyridin-2-yl)pyrimidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methylpyridin-2-yl)pyrimidine-2-carboxamide

• Inchi： 1S/C11H10N4O/c1-8-4-2-5-9(14-8)15-11(16)10-12-6-3-7-13-10/h2-7H,1H3,(H,14,15,16)
• InChI Key： SXUAAGKJMPUSLW-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(C)=CC=C2)=O)=NC=CC=N1

Additional information on N-(6-methylpyridin-2-yl)pyrimidine-2-carboxamide

N-(6-Methylpyridin-2-yl)Pyrimidine-2-Carboxamide: A Comprehensive Overview

N-(6-Methylpyridin-2-yl)Pyrimidine-2-Carboxamide, identified by the CAS number 1286711-91-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug discovery and development. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers worldwide.

The chemical structure of N-(6-Methylpyridin-2-yl)Pyrimidine-2-Carboxamide comprises a pyrimidine ring fused with a pyridine moiety, substituted with a methyl group at the 6-position of the pyridine ring. This substitution pattern contributes to its distinct electronic properties and reactivity. The carboxamide group attached to the pyrimidine ring further enhances its functional versatility, making it a promising candidate for various chemical modifications and biological assays.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(6-Methylpyridin-2-yl)Pyrimidine-2-Carboxamide. Researchers have employed novel methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its production. These methods not only improve yield but also reduce reaction time, aligning with the principles of green chemistry.

The physical properties of N-(6-Methylpyridin-2-yl)Pyrimidine-2-Carboxamide have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies reveal that the compound exhibits good solubility in organic solvents and displays thermal stability up to 300°C. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing valuable insights into its physical behavior under varying conditions.

In terms of biological activity, N-(6-Methylpyridin-2-yl)Pyrimidine-2-Carboxamide has shown potential as a modulator of key enzymes and receptors involved in various disease pathways. Preclinical studies have demonstrated its ability to inhibit specific kinase enzymes, making it a candidate for anti-cancer drug development. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, suggesting its role in modulating neurotransmitter systems.

The pharmacokinetic profile of N-(6-Methylpyridin-2-yl)Pyrimidine-2-Carboxamide has been evaluated in animal models, revealing favorable absorption and distribution characteristics. Its bioavailability and metabolic stability have been assessed using in vitro assays, providing critical data for drug design optimization. These findings underscore its potential as a lead compound in therapeutic development.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on enhancing the bioactivity of N-(6-Methylpyridin-2-y... strong>. Through medicinal chemistry approaches such as structure-based drug design and high-throughput screening, researchers aim to optimize its potency and selectivity for specific targets.

In conclusion, N-(6-Methylpyridin... strong>, with its unique chemical structure and promising biological properties, represents a valuable asset in contemporary drug discovery research. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in organic chemistry and pharmacology.